Cas no 161016-51-9 (Hosenkoside M)

Hosenkoside M is a naturally occurring triterpenoid saponin derived from traditional medicinal plants, primarily studied for its potential bioactive properties. It exhibits notable structural complexity, characterized by a glycosylated oleanane-type skeleton, which contributes to its stability and interaction with biological targets. Research suggests Hosenkoside M may demonstrate anti-inflammatory and immunomodulatory effects, making it a candidate for further pharmacological investigation. Its high purity and well-defined molecular structure ensure reproducibility in experimental settings. Analytical methods such as HPLC and NMR confirm its consistency, supporting its use in standardized research applications. Ongoing studies explore its mechanisms of action, particularly in cellular signaling pathways.
Hosenkoside M structure
Hosenkoside M structure
Product Name:Hosenkoside M
CAS No:161016-51-9
MF:C53H90O24
MW:1111.2673201561
CID:155247
PubChem ID:10396409
Update Time:2025-11-02

Hosenkoside M Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-7-[(b-D-glucopyranosyloxy)methyl]-6'-[(1S)-2-(b-D-glucopyranosyloxy)-1-methylethyl]octadecahydro-1-hydroxy-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl2-O-b-D-xylopyranosyl- (9CI)
    • Hosenkoside M
    • b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'S,6aR,7R,8S,10aR,10bR,12aS)-7-[(b-D-glucopyranosyloxy)methyl]-6'-[(1S)-2-(b-D-glucopyran
    • (+)-HosenkosideM
    • b-D-Glucopyranoside, (3b,4a,18b,19S,20S)-19,28-epoxy-23,29-bis(b-D-glucopyranosyloxy)-18-hydroxy-18,19-secolupan-3-yl2-O-b-D-xylopyranosyl-
    • Hosenkoside M (Synonyms: (+)-Hosenkoside M)
    • (+)-Hosenkoside M
    • HY-N2244
    • CS-0019567
    • AKOS037515123
    • 161016-51-9
    • MS-31975
    • DA-74265
    • Inchi: 1S/C53H90O24/c1-23(19-69-45-41(66)37(62)34(59)27(16-54)73-45)26-8-13-53(22-71-26)15-14-51(4)24(44(53)68)6-7-31-49(2)11-10-32(76-48-43(39(64)36(61)29(18-56)75-48)77-46-40(65)33(58)25(57)20-70-46)50(3,30(49)9-12-52(31,51)5)21-72-47-42(67)38(63)35(60)28(17-55)74-47/h23-48,54-68H,6-22H2,1-5H3/t23-,24+,25+,26-,27+,28+,29+,30+,31+,32-,33-,34+,35+,36+,37-,38-,39-,40+,41+,42+,43+,44+,45+,46-,47+,48-,49-,50-,51+,52+,53+/m0/s1
    • InChI Key: NACOJBQGIGOFFX-FOFPIWDISA-N
    • SMILES: O[C@H]1[C@@]2(CO[C@H]([C@@H](C)CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)CC2)CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@@H]([C@@](C)(CO[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)[C@@H]3CC[C@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O

Computed Properties

  • Exact Mass: 1110.58220373 g/mol
  • Monoisotopic Mass: 1110.58220373 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 14
  • Complexity: 1960
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 31
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 387
  • Molecular Weight: 1111.3
  • XLogP3: -1.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.048 g/l) (25 º C),

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Hosenkoside M Suppliers

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(CAS:161016-51-9)HosenkosideM
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Purity:≥98%
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